Cas no 24824-61-1 (1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-)

• Product name: 1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-
• CAS No: 24824-61-1
• MF: C₁₂H₁₂N₂
• MW: 184.23708
• CID: 1418294
• PubChem ID: 12557195

1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-
• 5-(tert-Butyl)isophthalonitrile
• SCHEMBL2346998
• 24824-61-1

• Inchi： InChI=1S/C12H12N2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-6H,1-3H3
• InChI Key： PAULZRAVRYCSKL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1)C#N)C#N

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 3

Experimental Properties

• PSA: 47.58